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  4. (3R,5S,7R,8S,9S,10R,13R,14S,17S)-17-[(2R)-5,7-dihydroxy-6-methyl-hepta n-2-yl]-10,13-dimethyl-2,3,4,
(3R,5S,7R,8S,9S,10R,13R,14S,17S)-17-[(2R)-5,7-dihydroxy-6-methyl-hepta n-2-yl]-10,13-dimethyl-2,3,4, (3R,5S,7R,8S,9S,10R,13R,14S,17S)-17-[(2R)-5,7-dihydroxy-6-methyl-hepta n-2-yl]-10,13-dimethyl-2,3,4,
Brand Name: Vulcanchem
CAS No.: 107088-81-3
VCID: VC0216734
InChI: InChI=1S/C27H48O4/c1-16(5-8-23(30)17(2)15-28)20-6-7-21-25-22(10-12-27(20,21)4)26(3)11-9-19(29)13-18(26)14-24(25)31/h16-25,28-31H,5-15H2,1-4H3/t16-,17?,18+,19-,20+,21+,22+,23?,24-,25+,26+,27-/m1/s1
SMILES: CC(CCC(C(C)CO)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula: C27H48O4
Molecular Weight: 436.7 g/mol

(3R,5S,7R,8S,9S,10R,13R,14S,17S)-17-[(2R)-5,7-dihydroxy-6-methyl-hepta n-2-yl]-10,13-dimethyl-2,3,4,

CAS No.: 107088-81-3

Main Products

VCID: VC0216734

Molecular Formula: C27H48O4

Molecular Weight: 436.7 g/mol

(3R,5S,7R,8S,9S,10R,13R,14S,17S)-17-[(2R)-5,7-dihydroxy-6-methyl-hepta n-2-yl]-10,13-dimethyl-2,3,4, - 107088-81-3

CAS No. 107088-81-3
Product Name (3R,5S,7R,8S,9S,10R,13R,14S,17S)-17-[(2R)-5,7-dihydroxy-6-methyl-hepta n-2-yl]-10,13-dimethyl-2,3,4,
Molecular Formula C27H48O4
Molecular Weight 436.7 g/mol
IUPAC Name (3R,5S,7R,8R,9S,10S,13R,14S,17S)-17-[(2R)-5,7-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
Standard InChI InChI=1S/C27H48O4/c1-16(5-8-23(30)17(2)15-28)20-6-7-21-25-22(10-12-27(20,21)4)26(3)11-9-19(29)13-18(26)14-24(25)31/h16-25,28-31H,5-15H2,1-4H3/t16-,17?,18+,19-,20+,21+,22+,23?,24-,25+,26+,27-/m1/s1
Standard InChIKey KOHAQNVGTABZFS-DTNOUUJOSA-N
Isomeric SMILES C[C@H](CCC(C(C)CO)O)[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
SMILES CC(CCC(C(C)CO)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Canonical SMILES CC(CCC(C(C)CO)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Synonyms 5 beta-cholestane-3 alpha,7 alpha,24,26-tetrol
cholestane-3,7,24,26-tetrol
PubChem Compound 147107
Last Modified Nov 11 2021
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